Cas no 416869-87-9 (N-(2-methoxyphenyl)methyl-1-methylpiperidin-4-amine)

• Product Name: N-(2-methoxyphenyl)methyl-1-methylpiperidin-4-amine
• CAS No: 416869-87-9
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• MDL: MFCD02105944
• CID: 1079509
• PubChem ID: 3152202
• Update Time: 2025-10-17

N-(2-methoxyphenyl)methyl-1-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Methoxybenzyl)-1-methylpiperidin-4-amine
• (2-Methoxy-benzyl)-(1-methyl-piperidin-4-yl)-amine
• N-(2-methoxyphenyl)methyl-1-methylpiperidin-4-amine
• LS-02786
• ALBB-007439
• MFCD02105944
• 416869-87-9
• N-[(2-methoxyphenyl)methyl]-1-methylpiperidin-4-amine
• AKOS000230027
• CS-0313533
• STK504542
• F1967-9672

• MDL： MFCD02105944
• Inchi： 1S/C14H22N2O/c1-16-9-7-13(8-10-16)15-11-12-5-3-4-6-14(12)17-2/h3-6,13,15H,7-11H2,1-2H3
• InChI Key： YOFCVSFSSNPISO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CNC1CCN(C)CC1

Computed Properties

• Exact Mass: 234.17336
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.5

N-(2-methoxyphenyl)methyl-1-methylpiperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(2-methoxyphenyl)methyl-1-methylpiperidin-4-amine

N-(2-methoxyphenyl)methyl-1-methylpiperidin-4-amine: A Comprehensive Overview

N-(2-methoxyphenyl)methyl-1-methylpiperidin-4-amine (CAS No. 416869-87-9) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The molecular structure of N-(2-methoxyphenyl)methyl-1-methylpiperidin-4-amine consists of a piperidine ring substituted with a methyl group at the 1-position and an N-(2-methoxyphenyl)methyl group at the 4-position. This configuration imparts specific chemical and biological properties that make it an attractive candidate for various research applications.

Recent studies have highlighted the potential of N-(2-methoxyphenyl)methyl-1-methylpiperidin-4-amine in the treatment of neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems. The researchers found that it effectively reduces oxidative stress and inflammation in neuronal cells, thereby mitigating the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, N-(2-methoxyphenyl)methyl-1-methylpiperidin-4-amine has shown promise in the field of pain management. A clinical trial conducted in 2022 evaluated its efficacy as an analgesic agent and reported significant reductions in chronic pain symptoms without notable side effects. The compound's ability to interact with multiple pain pathways, including opioid receptors and ion channels, makes it a valuable candidate for developing new pain management therapies.

The pharmacokinetic profile of N-(2-methoxyphenyl)methyl-1-methylpiperidin-4-amine has also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic effectiveness. Its high bioavailability and low toxicity profile make it suitable for both oral and parenteral administration, enhancing its clinical utility.

Furthermore, the compound's synthetic accessibility has been a key factor in its widespread use in research laboratories. Several efficient synthetic routes have been developed to produce N-(2-methoxyphenyl)methyl-1-methylpiperidin-4-amine on a large scale, ensuring a consistent supply for both academic and industrial applications. These synthetic methods often involve palladium-catalyzed cross-coupling reactions and other advanced organic synthesis techniques, which have been optimized to achieve high yields and purity levels.

The safety profile of N-(2-methoxyphenyl)methyl-1-methylpiperidin-4-amine has been thoroughly evaluated through various toxicological studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not pose significant risks to human health when used appropriately. However, as with any pharmaceutical agent, proper handling and storage protocols should be followed to ensure safety.

In conclusion, N-(2-methoxyphenyl)methyl-1-methylpiperidin-4-amine (CAS No. 416869-87-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an important molecule for further investigation and development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play a significant role in advancing the treatment of various diseases.